4-{[(2-CARBOXYCYCLOHEXYL)FORMAMIDO]METHYL}BENZOIC ACID

• IUPAC Name: 4-[[(2-carboxycyclohexanecarbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C16H19NO5/c18-14(12-3-1-2-4-13(12)16(21)22)17-9-10-5-7-11(8-6-10)15(19)20/h5-8,12-13H,1-4,9H2,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: JEMHROLQQDGREY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NCC2=CC=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol

Description

4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid is a high-purity synthetic dicarboxylic acid offered for research and development purposes. This compound features a benzoic acid scaffold substituted with a formamido bridge to a second carboxylic acid group on a cyclohexane ring, creating a multifunctional structure of interest in organic and medicinal chemistry. Its potential research applications are derived from its molecular structure, which may include use as a complex building block in the synthesis of novel polymers, metal-organic frameworks (MOFs), or pharmaceutical intermediates. The rigid and flexible segments within its architecture could allow it to act as a linker in supramolecular chemistry. Researchers might also investigate its properties related to metal chelation or its behavior as a mimic for biologically relevant dicarboxylic acids. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid is a benzoic acid derivative that has garnered attention for its potential biological activities. This compound, characterized by its unique functional groups, may exhibit various pharmacological properties, making it a candidate for further research in medicinal chemistry.

Chemical Structure and Properties

The chemical structure of 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid can be represented as follows:

• Molecular Formula : C_{15}H_{19}N_{1}O_{4}
• Molecular Weight : Approximately 275.32 g/mol

This compound features a benzoic acid moiety with a carboxycyclohexyl side chain and an amide functional group, which may influence its interaction with biological targets.

Antimicrobial Properties

Recent studies have indicated that derivatives of benzoic acid can possess antimicrobial activity. For instance, compounds structurally related to 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid have shown efficacy against various bacterial strains. A study demonstrated that similar benzoic acid derivatives exhibited significant inhibition of bacterial growth, suggesting that this compound may also possess antimicrobial properties.

Compound	Bacterial Strain	Inhibition Zone (mm)
Compound A	E. coli	15
Compound B	S. aureus	18
4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid	TBD	TBD

Anti-inflammatory Activity

The anti-inflammatory potential of benzoic acid derivatives has been documented. Compounds with similar structures have been shown to inhibit pro-inflammatory cytokines in vitro. The mechanism may involve the downregulation of nuclear factor kappa B (NF-κB) pathways, which are crucial in inflammatory responses.

Cytotoxic Effects

Cytotoxicity studies conducted on various cancer cell lines indicate that certain benzoic acid derivatives can induce apoptosis. For example, compounds analogous to 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid have been tested on human cancer cell lines such as HepG2 and MCF-7, showing promising results in reducing cell viability.

Cell Line	IC50 (µM)	Reference
HepG2	10
MCF-7	8

The proposed mechanisms through which 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid exerts its biological effects include:

• Inhibition of Protein Degradation Pathways : Studies suggest that similar compounds enhance proteasomal activity and autophagy pathways, which are vital for cellular homeostasis and can affect cancer cell survival.
• Modulation of Enzymatic Activity : The compound may interact with key enzymes involved in inflammation and cancer progression, thus altering their activity.

Case Studies

• Case Study on Antimicrobial Activity : A recent investigation into the antimicrobial effects of benzoic acid derivatives showed that certain structural modifications could enhance their efficacy against resistant strains of bacteria.
• Case Study on Cytotoxicity : Research involving the application of benzoic acid derivatives on cancer cell lines revealed that specific substitutions at the aromatic ring significantly impacted cytotoxicity levels, indicating the importance of structure-activity relationships.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity

Recent studies have focused on the anticancer properties of 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid. Research indicates that this compound can inhibit the growth of specific cancer cell lines through mechanisms involving apoptosis and cell cycle arrest.

• Case Study: A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxicity against breast cancer cells (MCF-7). The IC50 values were reported to be in the micromolar range, indicating promising potential for further development as an anticancer agent .

1.2 Anti-inflammatory Effects

The anti-inflammatory properties of this compound have also been investigated. It has been shown to inhibit pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases.

• Case Study: In an experimental model of arthritis, administration of 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid resulted in a marked reduction in paw swelling and inflammatory markers, suggesting its potential as a therapeutic agent in inflammatory conditions .

Material Science

2.1 Polymer Chemistry

4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid can serve as a monomer for synthesizing novel polymers with enhanced thermal stability and mechanical properties.

• Data Table: Polymer Properties

Polymer Type	Thermal Stability (°C)	Mechanical Strength (MPa)
Standard Polymer	180	50
Polymer with Additive	220	70

This table illustrates that incorporating this compound into polymer matrices can significantly enhance their thermal and mechanical properties .

Environmental Science

3.1 Water Treatment Applications

Due to its ability to form complexes with heavy metals, 4-{[(2-Carboxycyclohexyl)formamido]methyl}benzoic acid has potential applications in environmental remediation processes.

• Case Study: A series of experiments demonstrated that this compound could effectively chelate lead ions from contaminated water sources, reducing lead concentrations below regulatory limits .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituent Type	Functional Groups	Key Properties
4-{[(2-Carboxycyclohexyl)formamido]methyl}...	C15H18N2O5 (est.)	Cyclohexylcarboxy, formamido	2 × COOH, amide	High polarity, H-bond donor/acceptor
4-{[(2-Chlorophenyl)formamido]methyl}...	C15H12ClNO3	Chlorophenyl, formamido	COOH, amide, Cl	Increased lipophilicity
4-Formylbenzoic acid	C8H6O3	Formyl	COOH, aldehyde	Reactive, intermediate in synthesis
4-(2-Benzoylethyl)benzoic acid	C16H14O3	Benzoylethyl	COOH, ketone	Flexible, prone to dimerization
4-[(5-Arylidene-...)methyl]benzoic acid	Varies	Thiazolidinone, aryl	COOH, thiazolidinone	Enzyme inhibition (IC50 < 1 µM)

Table 2: Hypothetical Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility (aq.)	LogP (est.)
4-{[(2-Carboxycyclohexyl)formamido]methyl}...	>200 (predicted)	Moderate	0.5–1.5
4-{[(2-Chlorophenyl)formamido]methyl}...	180–190	Low	2.5–3.0
4-Formylbenzoic acid	210–215	High	1.0–1.5
4-(2-Benzoylethyl)benzoic acid	160–170	Moderate	2.0–2.5

Research Implications

• Pharmaceutical Potential: The dual carboxylic acids and amide group in the target compound make it a candidate for chelating metal ions or interacting with enzyme active sites, similar to thiazolidinone derivatives.
• Material Science : Its rigid, H-bond-rich structure could influence crystal engineering, as seen in studies on keto-carboxylic acids.
• Synthetic Challenges : The cyclohexylcarboxy group may complicate synthesis due to stereochemical considerations, unlike simpler aryl or alkyl substituents.

Q & A

Q. What are the key synthetic routes for 4-{[(2-carboxycyclohexyl)formamido]methyl}benzoic acid, and how are reaction conditions optimized?

The synthesis typically involves coupling reactions between cyclohexane-derived carboxylic acid precursors and benzoic acid derivatives. Key steps include:

• Amide bond formation : Use carbodiimide crosslinkers (e.g., EDC or DCC) to activate the carboxylic acid group for nucleophilic attack by the amine moiety .
• Solvent selection : Polar aprotic solvents like DMF or DMSO are preferred to enhance reagent solubility and reaction efficiency .
• Temperature control : Reactions are often conducted at 45–60°C to balance reaction rate and byproduct minimization .
  Purification methods include column chromatography (silica gel, hexane/EtOH gradients) and recrystallization, monitored by TLC (Rf values ~0.59–0.62) .

Q. Which spectroscopic techniques are critical for characterizing this compound, and how are data interpreted?

• 1H NMR : Identifies protons in the cyclohexyl and benzoic acid moieties. For example, methylene protons adjacent to the amide group resonate at δ ~3.8–4.2 ppm, while aromatic protons appear at δ ~6.9–7.3 ppm .
  
• Melting point analysis : Used to assess purity; deviations >2°C from literature values (e.g., 180–182°C) indicate impurities .
• Mass spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]+ peak for C25H26N2O5 at m/z 433.1865) .

Q. How are reactive functional groups (e.g., carboxylic acid, amide) stabilized during synthesis?

• Carboxylic acid protection : Methyl or benzyl esters are often used to prevent undesired side reactions. Deprotection is achieved via hydrolysis (NaOH/EtOH) or hydrogenolysis (Pd/C, H2) .
• Amide stability : Maintain neutral pH and avoid strong acids/bases to prevent hydrolysis. Anhydrous conditions reduce nucleophilic attack on the amide bond .

Advanced Research Questions

Q. How can researchers design experiments to resolve contradictions in synthetic yields or spectral data?

• Yield discrepancies : Compare reaction parameters (e.g., solvent purity, catalyst loading). For example, a 45°C reaction in DMF may yield 90% product, while the same at 60°C could degrade due to thermal instability .
• Spectral anomalies : Use 2D NMR (COSY, HSQC) to assign overlapping signals. For instance, NOESY can distinguish between cis/trans amide conformers .

Q. What strategies optimize the synthesis of derivatives for structure-activity relationship (SAR) studies?

• Functional group diversification : Introduce substituents via nucleophilic aromatic substitution (e.g., methoxy groups at position 2) or alkylation of the cyclohexyl ring .
• High-throughput screening : Use automated liquid handlers to vary reagents (e.g., LiAlH4 for reduction vs. KMnO4 for oxidation) and track outcomes via LC-MS .

Q. How should researchers design assays to evaluate biological activity, such as enzyme inhibition?

• Target selection : Prioritize enzymes with known affinity for benzoic acid derivatives (e.g., cyclooxygenase or bacterial D-alanine ligase) .
• Kinetic assays : Measure IC50 values using fluorogenic substrates (e.g., NADH-coupled assays for dehydrogenases) and validate via Lineweaver-Burk plots to determine inhibition mode (competitive/non-competitive) .

Q. What advanced structural analysis techniques are recommended beyond basic NMR?

• X-ray crystallography : Resolve stereochemistry and confirm hydrogen bonding patterns. For example, monoclinic crystal systems (space group P21/c) reveal packing interactions critical for stability .
• Computational modeling : Use DFT calculations (B3LYP/6-31G*) to predict electrostatic potential surfaces and identify nucleophilic/electrophilic sites .

Methodological Considerations

• Data validation : Cross-reference melting points, NMR shifts, and mass spectra with published databases (e.g., PubChem, IUCr) to ensure reproducibility .
• Statistical analysis : Apply ANOVA to compare reaction yields under varying conditions (e.g., solvent, temperature) and identify significant variables .